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Compound of Interest

Compound Name: Go 6983

Cat. No.: B1684112

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents like Go 6983 is a critical component of laboratory safety and regulatory
compliance. This guide provides essential information for the safe handling and disposal of Go
6983, a potent pan-protein kinase C (PKC) inhibitor. Adherence to these procedures is vital to
protect laboratory personnel and the environment.

Immediate Safety and Handling Precautions

Before disposal, it is imperative to handle Go 6983 with appropriate personal protective
equipment (PPE). The Safety Data Sheet (SDS) specifies the following to minimize exposure
risks:

o Eye/Face Protection: Use safety glasses with side-shields or goggles.
o Skin Protection: Wear protective gloves and a lab coat.[1]
» Respiratory Protection: Not typically required where adequate ventilation is available.[1]
¢ In Case of Exposure:
o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.
o Skin Contact: Immediately wash off with soap and plenty of water.[1]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[1]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1684112?utm_src=pdf-interest
https://www.benchchem.com/product/b1684112?utm_src=pdf-body
https://www.benchchem.com/product/b1684112?utm_src=pdf-body
https://www.benchchem.com/product/b1684112?utm_src=pdf-body
https://www.benchchem.com/product/b1684112?utm_src=pdf-body
https://www.chemicalbook.com/msds/go-6983.htm
https://www.chemicalbook.com/msds/go-6983.htm
https://www.chemicalbook.com/msds/go-6983.htm
https://www.chemicalbook.com/msds/go-6983.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.[1]

Accidental spills should be contained and cleaned up by sweeping or shoveling the material
into a suitable, closed container for disposal.[1] Avoid generating dust.

Quantitative Data and Physical Properties

For safe handling and storage, it is important to be aware of the physical and chemical
properties of Go 6983.

Property Value Reference
Molecular Formula C26H26N403 [2]
Molecular Weight 442.51 g/mol [2][3]
Appearance Solid

Purity >98% (HPLC)

Storage Temperature Recommended at -20°C [4]
Incompatible Materials Strong oxidizing agents [1]
Hazardous Decomposition Under fire conditions: Carbon 0]
Products oxides, Nitrogen oxides (NOx)

Step-by-Step Disposal Procedure

The primary recommendation for the disposal of Go 6983 is to utilize a licensed professional
waste disposal service.[1] This ensures that the compound is managed in accordance with all
applicable federal, state, and local environmental regulations.

No specific experimental protocols for the in-lab neutralization or deactivation of Go 6983 were
identified in the available safety and research literature. Therefore, chemical treatment within
the laboratory is not advised.

The recommended disposal workflow is as follows:
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e Collection of Waste:

o Collect surplus or non-recyclable Go 6983 solid waste in a designated, clearly labeled,
and sealed container.

o Contaminated materials, such as gloves, weighing papers, and pipette tips, should be
collected in the same manner as the unused product.[1]

o Solutions of Go 6983 should be collected in a separate, sealed, and clearly labeled
container. Do not mix with other solvent waste unless compatible and permitted by your
institution's waste management guidelines.

e Labeling and Storage:

o Label the waste container with "Hazardous Waste" and the full chemical name: "3-[1-[3-
(Dimethylamino)propyl]-5-methoxy-1H-indol-3-yl]-4-(1H-indol-3-yl)-1H-pyrrole-2,5-dione"
or "Go 6983".

o Indicate the approximate quantity of the waste.

o Store the sealed container in a designated, secure, and well-ventilated satellite
accumulation area until collection.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

o Follow all institutional procedures for waste manifest and pickup requests.

For compounds with a similar chemical structure (pyrrole-2,5-dione), a potential disposal
method is to dissolve or mix the material with a combustible solvent and burn it in a chemical
incinerator equipped with an afterburner and scrubber.[5] This should only be performed by a
licensed and qualified waste disposal facility.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Go 6983.
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Go 6983 Disposal Workflow
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Caption: Logical workflow for the safe disposal of Go 6983 waste from the laboratory.

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.benchchem.com/product/b1684112?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684112?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

By adhering to these procedures, researchers can ensure the safe and compliant disposal of
Go 6983, fostering a secure laboratory environment and upholding environmental
responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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